Cas no 24102-11-2 (4-Pentynoic acid,2-propyl-)

• Product Name: 4-Pentynoic acid,2-propyl-
• CAS No: 24102-11-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 264201
• PubChem ID: 119085
• Update Time: 2025-04-24

4-Pentynoic acid,2-propyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pentynoic acid,2-propyl-
• ABS 205
• ABS 205,2-Propyl-4-pentynoicacid
• 2-Propyl-4-pentinsaeure
• 2-Propyl-4-pentynoicacid
• 2-propyl-pent-4-ynoic acid
• 4-yne-valproic acid
• Propylpropargylessigsaeure
• 2-n-Propyl-4-pentin acid
• 24102-11-2
• (+-)-2-n-Propyl-4-pentynoic acid
• 2-n-Propyl-4-pentynoic acid
• R,S-4-yn-VPA
• 4-Pentynoic acid, 2-propyl-
• DTXSID301311902
• 2-propylpent-4-ynoic acid
• 4-yn-VPA
• J-015347
• SCHEMBL5053789
• 2-Propyl-4-pentynoic acid
• AKOS006286145
• DB-164532

• Inchi： 1S/C8H12O2/c1-3-5-7(6-4-2)8(9)10/h1,7H,4-6H2,2H3,(H,9,10)
• InChI Key： KWBNQXQUIZBELR-UHFFFAOYSA-N
• SMILES： OC(C(CC#C)CCC)=O

Computed Properties

• Exact Mass: 140.08400
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.005g/cm3
• Boiling Point: 234.8ºC at 760mmHg
• Flash Point: 110.7ºC
• Refractive Index: 1.464
• PSA: 37.30000
• LogP: 1.51060

4-Pentynoic acid,2-propyl- Security Information

• Storage Condition：−20°C

Additional information on 4-Pentynoic acid,2-propyl-

4-Pentynoic Acid, 2-Propyl-

4-Pentynoic acid, 2-propyl-, also known by its CAS registry number CAS No. 24102-11-2, is a chemical compound with the molecular formula C7H10O2. This compound belongs to the class of carboxylic acids and is characterized by its unique structure featuring a pentynoic acid moiety with a propyl substituent at the 2-position. The compound has been studied for its potential applications in various fields, including materials science and organic synthesis.

The structure of 4-pentynoic acid, 2-propyl- consists of a five-carbon chain with a triple bond between carbons 3 and 4. The carboxylic acid group (-COOH) is located at carbon 5, while a propyl group (-CH(CH3)CH2-) is attached to carbon 2. This configuration imparts the compound with distinct chemical properties, making it a valuable building block in organic chemistry.

Recent studies have highlighted the importance of 4-pentynoic acid, 2-propyl- in the synthesis of advanced materials. Researchers have explored its use as a precursor for the preparation of functional polymers and nanoparticles. For instance, the compound has been employed in click chemistry reactions to form cross-linked polymer networks with enhanced mechanical properties. These findings underscore its potential in developing next-generation materials for applications in electronics and biotechnology.

In terms of physical properties, 4-pentynoic acid, 2-propyl- exhibits a melting point of approximately -35°C and a boiling point around 185°C under standard conditions. Its solubility in common solvents such as water and ethanol has been characterized, making it suitable for various synthetic procedures. The compound's stability under different conditions has also been evaluated, ensuring its reliability as an intermediate in large-scale chemical processes.

The synthesis of 4-pentynoic acid, 2-propyl- typically involves multi-step reactions starting from propargyl alcohol or other suitable precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes. For example, researchers have developed catalysts that facilitate the selective oxidation of terminal alkynes to carboxylic acids, significantly improving yield and purity.

Beyond its role as a synthetic intermediate, 4-pentynoic acid, 2-propyl- has shown promise in biological applications. Studies have demonstrated its ability to modulate cellular signaling pathways, suggesting potential therapeutic uses. However, further research is required to fully understand its bioactivity and safety profile.

In conclusion, 4-pentynoic acid, 2-propyl-, CAS No. 24102-11-2, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in both academic and industrial settings.